Cas no 941977-96-4 (1-(4-chlorophenyl)methyl-3-{2-(3,4-dimethoxyphenyl)ethylamino}-1,2-dihydropyrazin-2-one)

• Product Name: 1-(4-chlorophenyl)methyl-3-{2-(3,4-dimethoxyphenyl)ethylamino}-1,2-dihydropyrazin-2-one
• CAS No: 941977-96-4
• Molecular Formula: C₂₁H₂₂ClN₃O₃
• Molecular Weight: 399.870684146881
• CID: 5443853
• PubChem ID: 16956662

1-(4-chlorophenyl)methyl-3-{2-(3,4-dimethoxyphenyl)ethylamino}-1,2-dihydropyrazin-2-one Properties

Names and Identifiers

• 1-[(4-Chlorophenyl)methyl]-3-[[2-(3,4-dimethoxyphenyl)ethyl]amino]-2(1H)-pyrazinone
• 1-[(4-chlorophenyl)methyl]-3-{[2-(3,4-dimethoxyphenyl)ethyl]amino}-1,2-dihydropyrazin-2-one
• 1-[(4-chlorophenyl)methyl]-3-[2-(3,4-dimethoxyphenyl)ethylamino]pyrazin-2-one
• Z1165302479
• AKOS001969893
• F3222-0316
• 941977-96-4
• VU0513637-1
• 1-(4-chlorobenzyl)-3-((3,4-dimethoxyphenethyl)amino)pyrazin-2(1H)-one

• InChIKey： JPSDUDIESQHAKF-UHFFFAOYSA-N
• Inchi： 1S/C21H22ClN3O3/c1-27-18-8-5-15(13-19(18)28-2)9-10-23-20-21(26)25(12-11-24-20)14-16-3-6-17(22)7-4-16/h3-8,11-13H,9-10,14H2,1-2H3,(H,23,24)
• SMILES： ClC1C=CC(=CC=1)CN1C=CN=C(C1=O)NCCC1C=CC(=C(C=1)OC)OC

Computed Properties

• Exact Mass: 399.1349693g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 8
• Monoisotopic Mass: 399.1349693g/mol
• Heavy Atom Count: 28
• Complexity: 575
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.3
• Topological Polar Surface Area: 63.2Ų

Experimental Properties

• Boiling Point: 552.9±60.0 °C(Predicted)
• pka: 2.38±0.50(Predicted)
• Density: 1.23±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes